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Compound of Interest

Compound Name: Lactodifucotetraose

Cat. No.: B164709 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides essential, immediate safety and

logistical information for handling Lactodifucotetraose, a human milk oligosaccharide (HMO).

The following procedural guidance outlines operational and disposal plans to facilitate the safe

use of this compound in a laboratory setting.

Personal Protective Equipment (PPE) and Handling
While Lactodifucotetraose is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is essential to minimize exposure and prevent contamination. The

recommended personal protective equipment is detailed below.

PPE Category Item Specification

Hand Protection Gloves
Standard laboratory nitrile or

latex gloves.

Eye Protection Safety Glasses
ANSI Z87.1 certified safety

glasses with side shields.

Body Protection Lab Coat Standard laboratory coat.

Respiratory Protection Face Mask

Recommended when handling

the powder form to avoid

inhalation.
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Handling Precautions:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Do not get in eyes, on skin, or on clothing.

Handle in a well-ventilated area.

After handling, wash hands thoroughly.

Storage and Stability
Proper storage is crucial to maintain the integrity of Lactodifucotetraose. Recommended

storage conditions are summarized in the table below.

Parameter Condition Duration

Powder -20°C Up to 3 years

4°C Up to 2 years

In Solvent -80°C Up to 6 months

-20°C Up to 1 month

Store in a dry and ventilated place at room temperature for shipping and short-term handling.[1]

[2] Keep containers tightly closed and protected from light and heat.[1]

Disposal Plan
Lactodifucotetraose is a non-hazardous oligosaccharide and can be disposed of as regular

laboratory waste, provided it is not mixed with hazardous materials.[3][4]

Solid Waste Disposal:

Ensure the Lactodifucotetraose waste is not contaminated with any hazardous chemicals.

Package the solid waste securely in a sealed container, such as a plastic bag or a labeled

box.
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Label the outer container as "Non-hazardous waste".

Dispose of the packaged waste in the regular laboratory trash destined for the landfill.[3][4]

[5]

Liquid Waste Disposal:

Small quantities of Lactodifucotetraose solutions can be disposed of down the sanitary

sewer with copious amounts of water.[6]

Ensure the solution does not contain any other hazardous chemicals.

Experimental Workflow: Handling and Disposal
The following diagram illustrates the standard workflow for handling and disposing of

Lactodifucotetraose in a laboratory setting.
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Operational Protocol

Disposal Protocol

Don Personal Protective Equipment (PPE)

Weigh/Handle Lactodifucotetraose in Ventilated Area

Perform Experiment

Store Remaining Material Segregate Non-hazardous Waste

Waste Generation

Package and Label Solid Waste Dilute and Dispose Liquid Waste in Sanitary Sewer

Dispose in Regular Trash

Click to download full resolution via product page

Standard workflow for handling and disposal of Lactodifucotetraose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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